Cas no 59739-63-8 (DAMASCENONE)
DAMASCENONE structure
Product Name:DAMASCENONE
CAS No:59739-63-8
MF:C13H18O
MW:190.281424045563
CID:950597
PubChem ID:12309006
Update Time:2025-04-19
DAMASCENONE Chemical and Physical Properties
Names and Identifiers
-
- DAMASCENONE
- (Z)-1-(2,6,6-trimethyl-1,3-cyclohexadienyl)-2-buten-1-one
- UNII-I511R3SL51
- .BETA.-DAMASCENONE, (Z)-
- .BETA.-DAMASCENONE, CIS-
- (Z)-beta-Damascenone
- Z-.beta.-Damascenone
- 2-Buten-1-one, 1-(2,6,6-trimethyl-1,3-cyclohexadien-1-yl)-, (2Z)-
- SCHEMBL11448674
- CHEBI:192551
- beta-Damascenone, (Z)-
- (Z)-.BETA.-DAMASCENONE
- beta-Damascenone, cis-
- Cis-2,6,6-trimethyl-1-crotonoyl-1,3-cyclohexadiene
- beta-Damascenone, (2Z)-
- Q27280453
- .BETA.-DAMASCENONE, (2Z)-
- 59739-63-8
- I511R3SL51
- (2Z)-beta-damascenone
- cis-Damascenone
-
- Inchi: 1S/C13H18O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5-8H,9H2,1-4H3/b7-5-
- InChI Key: POIARNZEYGURDG-ALCCZGGFSA-N
- SMILES: O=C(/C=C\C)C1=C(C)C=CCC1(C)C
Computed Properties
- Exact Mass: 190.13600
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.43420
DAMASCENONE Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
59739-63-8 (DAMASCENONE) Related Products
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